![molecular formula C9H18FN B1485829 (1R,2R)-2-fluoro-N-(2-methylpropyl)cyclopentan-1-amine CAS No. 2166033-44-7](/img/structure/B1485829.png)
(1R,2R)-2-fluoro-N-(2-methylpropyl)cyclopentan-1-amine
Overview
Description
(1R,2R)-2-fluoro-N-(2-methylpropyl)cyclopentan-1-amine, also known as 2-Fluoro-N-methylpropylcyclopentan-1-amine, is an organic compound that has been studied for its potential applications in scientific research. This compound is a member of the cyclopentanemine family and has been used for various biochemical and physiological studies. The synthesis of this compound is relatively simple and can be achieved through a few different methods.
Scientific Research Applications
Pharmaceutical Development
Fluorinated cyclopentane derivatives are often used in drug discovery due to their ability to occupy hydrophobic pockets of targets such as enzymes or receptors . They may serve as either the core scaffold or an appendage in the molecular structure of drugs.
Diagnostic Imaging
Compounds containing fluorine atoms are prevalent in imaging agents due to their ability to improve chemical properties for better imaging quality .
Industrial Catalysis
Fluorinated derivatives can be used in catalysis to enhance reaction rates or selectivity. For example, fluorinated NHPI derivatives have been used in the aerobic oxidation of cyclopentane .
Analytical Chemistry
Fluorescence microscopy is a technique where fluorinated compounds can be applied for monitoring living cells or other analytical aspects in life sciences .
properties
IUPAC Name |
(1R,2R)-2-fluoro-N-(2-methylpropyl)cyclopentan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18FN/c1-7(2)6-11-9-5-3-4-8(9)10/h7-9,11H,3-6H2,1-2H3/t8-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZTOUVUGLFQGEM-RKDXNWHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1CCCC1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CN[C@@H]1CCC[C@H]1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-2-fluoro-N-(2-methylpropyl)cyclopentan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.